Cas no 76241-80-0 (3-bromobenzene-1,2-dicarbonitrile)
3-Bromobenzene-1,2-dicarbonitrile is a brominated aromatic compound featuring two cyano groups at the 1,2-positions, making it a versatile intermediate in organic synthesis. Its electron-withdrawing substituents enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The bromine atom provides a handle for further functionalization via metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. The compound’s high purity and stability under standard conditions ensure reliable performance in pharmaceutical and agrochemical research. Its structural features also make it valuable in the development of heterocyclic compounds, dyes, and advanced materials. Suitable for controlled reactions, it offers precise selectivity in complex synthetic pathways.

76241-80-0 structure
Product name:3-bromobenzene-1,2-dicarbonitrile
3-bromobenzene-1,2-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-bromobenzene-1,2-dicarbonitrile
- bromophthalonitrile
- 3-Bromophthalonitrile
- SCHEMBL769669
- Z1269222610
- BDA24180
- EN300-189516
- AKOS022178794
- 76241-80-0
- VYNRAZJFOMVDKS-UHFFFAOYSA-N
-
- MDL: MFCD19689407
- Inchi: InChI=1S/C8H3BrN2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H
- InChI Key: VYNRAZJFOMVDKS-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C#N)C(=C1)Br)C#N
Computed Properties
- Exact Mass: 205.94796Da
- Monoisotopic Mass: 205.94796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6Ų
- XLogP3: 2.1
3-bromobenzene-1,2-dicarbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-189516-1.0g |
3-bromobenzene-1,2-dicarbonitrile |
76241-80-0 | 95% | 1.0g |
$785.0 | 2023-07-06 | |
Chemenu | CM367869-100mg |
3-Bromophthalonitrile |
76241-80-0 | 95%+ | 100mg |
$275 | 2022-06-10 | |
Aaron | AR019GMJ-50mg |
3-Bromophthalonitrile |
76241-80-0 | 95% | 50mg |
$276.00 | 2025-02-28 | |
Aaron | AR019GMJ-250mg |
3-Bromophthalonitrile |
76241-80-0 | 95% | 250mg |
$560.00 | 2025-02-28 | |
Enamine | EN300-189516-10g |
3-bromobenzene-1,2-dicarbonitrile |
76241-80-0 | 95% | 10g |
$3376.0 | 2023-09-18 | |
1PlusChem | 1P019GE7-250mg |
3-Bromophthalonitrile |
76241-80-0 | 95% | 250mg |
$468.00 | 2025-03-03 | |
1PlusChem | 1P019GE7-100mg |
3-Bromophthalonitrile |
76241-80-0 | 95% | 100mg |
$338.00 | 2025-03-03 | |
A2B Chem LLC | AV19967-1g |
3-Bromophthalonitrile |
76241-80-0 | 95% | 1g |
$862.00 | 2024-04-19 | |
A2B Chem LLC | AV19967-50mg |
3-Bromophthalonitrile |
76241-80-0 | 95% | 50mg |
$227.00 | 2024-04-19 | |
Aaron | AR019GMJ-500mg |
3-Bromophthalonitrile |
76241-80-0 | 95% | 500mg |
$868.00 | 2025-02-28 |
3-bromobenzene-1,2-dicarbonitrile Related Literature
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
-
Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
-
Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
-
R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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